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Compound of Interest

Compound Name: 2-(Quinolin-4-yl)ethan-1-amine

CAS No.: 860720-12-3

Cat. No.: B2494134

Get Quote

The quinoline ring system is a quintessential "privileged scaffold" in medicinal chemistry.[1][2]

This nitrogen-containing heterocyclic structure, composed of a benzene ring fused to a pyridine

ring, is a cornerstone in the design of numerous therapeutic agents. Its prevalence is a

testament to its ability to interact with a wide array of biological targets, leading to diverse

pharmacological activities including antimalarial, anticancer, antibacterial, and anti-

inflammatory effects.[3][4][5] Notable drugs such as chloroquine, mefloquine, and bosutinib

feature this core structure, highlighting its significance in drug development.[1][3]

At the heart of synthesizing diverse quinoline-based libraries is the use of versatile chemical

intermediates. Among these, 2-(Quinolin-4-yl)ethan-1-amine stands out as a particularly

valuable building block. It provides researchers with a stable quinoline core and a reactive

primary amine, separated by a flexible ethyl linker. This configuration allows for the

straightforward introduction of a wide variety of functional groups and molecular fragments,

enabling systematic exploration of structure-activity relationships (SAR).

This document serves as a detailed application guide for researchers, scientists, and drug

development professionals on the effective utilization of 2-(Quinolin-4-yl)ethan-1-amine as a

chemical intermediate. We will delve into its properties, provide a detailed protocol for its most
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common application—amide bond formation—and illustrate its role in the logical design of

novel bioactive molecules.

Compound Property Data

Chemical Name 2-(Quinolin-4-yl)ethan-1-amine

Synonym(s) 2-(4-Quinolinyl)ethanamine[6][7]

Molecular Formula C₁₁H₁₂N₂[6][8][9]

Molecular Weight 172.23 g/mol [6][7]

Physical Form Oil[6]

CAS Number 860720-12-3[7]

InChIKey LNBWQLAZKFUBSU-UHFFFAOYSA-N[6][9]

Core Application: Amide Bond Formation
The formation of an amide bond is arguably the most frequently used reaction in medicinal

chemistry.[10][11][12] It creates a stable, planar linkage that can participate in hydrogen

bonding, a critical interaction for molecular recognition at biological targets. The primary amine

of 2-(Quinolin-4-yl)ethan-1-amine is an excellent nucleophile for participating in this reaction,

allowing it to be readily coupled with a vast array of carboxylic acids.

Rationale for Reagent Selection in Amide Coupling
The direct condensation of a carboxylic acid and an amine to form an amide is a

thermodynamically unfavorable process that requires high temperatures and results in the loss

of water. To achieve this transformation under mild laboratory conditions, the carboxylic acid

must first be "activated". This is accomplished using coupling reagents.

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): A water-soluble carbodiimide that

reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This

intermediate is readily attacked by the amine. The byproducts are soluble in water,

simplifying purification.
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HOBt (1-Hydroxybenzotriazole): While the O-acylisourea intermediate is reactive, it can

rearrange to a stable N-acylurea byproduct, halting the reaction. HOBt is added as an

activator or "trapping agent". It reacts with the O-acylisourea to form an active ester that is

more stable to rearrangement but still highly reactive towards the amine. This strategy

increases reaction efficiency and, crucially, suppresses the racemization of chiral carboxylic

acids.[10]

DIPEA (N,N-Diisopropylethylamine): A non-nucleophilic organic base used to neutralize any

acidic species in the reaction, such as the hydrochloride salt of EDC or the carboxylic acid

itself, ensuring the primary amine remains deprotonated and thus nucleophilic.

Mechanism of EDC/HOBt-Mediated Amide Coupling

Carboxylic Acid
(R-COOH)

O-Acylisourea Intermediate
(Highly Reactive)

Activation

EDC

HOBt Active Ester

Trapping

Urea Byproduct
(Water Soluble)

Side Reaction
(Suppressed by HOBt)

HOBt

Final Amide Product

Nucleophilic Attack

2-(Quinolin-4-yl)ethan-1-amine
(Qu-CH2CH2-NH2)

Click to download full resolution via product page

Caption: Mechanism of EDC/HOBt mediated amide bond formation.
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Experimental Protocol 1: General Amide Coupling
This protocol describes a general procedure for the coupling of a generic carboxylic acid with

2-(Quinolin-4-yl)ethan-1-amine.

Materials:

2-(Quinolin-4-yl)ethan-1-amine

Carboxylic acid of interest (e.g., 4-methoxybenzoic acid)

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

HOBt (1-Hydroxybenzotriazole)

DIPEA (N,N-Diisopropylethylamine)

Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), add the carboxylic acid (1.0 eq). Dissolve it in a minimal amount of anhydrous

DMF or DCM (approx. 0.1 M concentration).

Reagent Addition: To the stirred solution, add 2-(Quinolin-4-yl)ethan-1-amine (1.05 eq),

HOBt (1.1 eq), and DIPEA (2.5 eq).
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Activation: Cool the reaction mixture to 0 °C using an ice bath. Once cooled, add EDC (1.2

eq) portion-wise over 5 minutes.

Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for

4-18 hours.

Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC). A typical

mobile phase would be 5-10% methanol in DCM. The product should have an Rf value

between that of the two starting materials.

Workup: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the

organic layer sequentially with saturated NaHCO₃ solution (2x), water (1x), and brine (1x).

The aqueous washes remove the urea byproduct and excess reagents.

Drying and Concentration: Dry the separated organic layer over anhydrous MgSO₄ or

Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude material by flash column chromatography on silica gel, using an

appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate

in hexanes) to obtain the pure amide product.

Self-Validation: The success of the protocol is validated at each stage. TLC monitoring confirms

the consumption of starting materials and the formation of a new, single major product. The

aqueous workup is designed to remove specific impurities, and the final purification step,

confirmed by clean NMR and MS spectra, validates the identity and purity of the final

compound.

Application in Bioactive Scaffold Design:
Antimalarial Analogs
The 4-aminoquinoline core is central to the activity of many antimalarial drugs.[3] These drugs

are thought to function by accumulating in the acidic food vacuole of the malaria parasite and

interfering with the detoxification of heme.[13] The basicity of the side-chain amine is critical for

this "pH trapping" mechanism.[13] By using 2-(Quinolin-4-yl)ethan-1-amine, researchers can

systematically modify the side chain to optimize potency, overcome resistance, and improve

pharmacokinetic properties.
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Workflow for SAR Exploration
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Caption: Workflow for SAR exploration using the intermediate.

Protocol 2: Synthesis of N-(2-(Quinolin-4-yl)ethyl)-4-
(trifluoromethyl)benzamide
This protocol provides a specific example of synthesizing a potential bioactive molecule by

coupling the intermediate with a functionalized benzoic acid. The trifluoromethyl group is a

common substituent in medicinal chemistry used to block metabolic oxidation and increase

lipophilicity.

Materials:

2-(Quinolin-4-yl)ethan-1-amine (172 mg, 1.0 mmol)

4-(Trifluoromethyl)benzoic acid (190 mg, 1.0 mmol)

EDC (230 mg, 1.2 mmol)

HOBt (150 mg, 1.1 mmol)

DIPEA (0.44 mL, 2.5 mmol)

Anhydrous DMF (10 mL)

Procedure:
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Follow the General Amide Coupling Protocol as described above, using the specified

quantities of reagents.

Stir the reaction at room temperature for 16 hours.

After workup and concentration, purify the crude product via flash chromatography using a

gradient of 0-5% methanol in dichloromethane.

Combine the pure fractions and concentrate under reduced pressure to yield the title

compound as a solid. The expected yield is typically in the range of 70-90%.

Expected Characterization Data:

¹H NMR: Peaks corresponding to the quinoline ring protons, the ethyl linker protons, the

amide N-H proton, and the protons of the trifluoromethylbenzoyl group.

Mass Spectrometry (ESI+): A prominent peak for [M+H]⁺ at m/z 345.1.

Reactant Structure Purpose

2-(Quinolin-4-yl)ethan-1-amine Qu-CH₂CH₂-NH₂ Core scaffold and nucleophile

4-(Trifluoromethyl)benzoic acid CF₃-Ph-COOH
Modifying fragment to alter

SAR

EDC/HOBt -
Coupling agents for amide

formation

DIPEA - Non-nucleophilic base

Safety and Handling
2-(Quinolin-4-yl)ethan-1-amine should be handled with appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted

in a well-ventilated fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H318

(Causes serious eye damage), H335 (May cause respiratory irritation).[7]
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Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[7]

Conclusion
2-(Quinolin-4-yl)ethan-1-amine is a high-value intermediate for the synthesis of novel

quinoline-based compounds. Its primary amine handle, readily functionalized through robust

and reliable methods such as amide coupling, provides a direct and efficient route to diverse

chemical libraries. The protocols and rationale presented here offer a solid foundation for

researchers to leverage this building block in the pursuit of new therapeutic agents, particularly

in fields like antimalarial and anticancer drug discovery where the quinoline scaffold has proven

historical and ongoing importance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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